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Compound of Interest

Compound Name: 5-Phenylcyclohexane-1,3-dione

CAS No.: 493-72-1

Cat. No.: B1588847

Get Quote

In the landscape of synthetic chemistry and medicinal drug discovery, the utility of a molecule is

often dictated by its structural nuance and reactive potential. 5-Phenylcyclohexane-1,3-dione,

a seemingly straightforward organic compound, is a prime example of a molecular scaffold

whose subtleties unlock significant synthetic possibilities. It serves as a critical building block in

the synthesis of a variety of complex heterocyclic systems and pharmacologically relevant

molecules.[1][2][3] Its applications range from the preparation of benzophenanthridine

derivatives to the synthesis of novel 2H-pyrans and iodonium betaines.[3][4][5]

This guide moves beyond a superficial overview to provide a detailed exploration of the core

molecular characteristics of 5-Phenylcyclohexane-1,3-dione. We will dissect its structural

properties, delve into the critical phenomenon of keto-enol tautomerism that governs its

reactivity, and outline the spectroscopic methods that serve as a self-validating system for its

characterization. For the drug development professional, understanding these foundational

principles is paramount, as the structural form of a precursor directly influences reaction

pathways, yield, and the ultimate architecture of the target therapeutic agent.
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Core Molecular Framework and Physicochemical
Properties
At its heart, 5-Phenylcyclohexane-1,3-dione is composed of a cyclohexane ring

functionalized with two carbonyl groups at the 1 and 3 positions, and a phenyl substituent at

the 5 position.[2] This arrangement classifies it as a β-diketone, a functionality that is the

primary determinant of its chemical behavior. The presence of the bulky phenyl group

introduces specific steric and electronic effects, influencing both the conformation of the

cyclohexane ring and the reactivity of the dicarbonyl system.

The compound typically appears as a white to off-white crystalline solid and is sparingly soluble

in water but soluble in common organic solvents like ethanol and acetone.[1]

Table 1: Physicochemical Properties of 5-Phenylcyclohexane-1,3-dione

Property Value Source(s)

Molecular Formula C₁₂H₁₂O₂ [1][5]

Molecular Weight 188.22 g/mol [1][5]

CAS Number 493-72-1 [1][2][3]

Appearance
White to light yellow crystalline

powder
[1]

Melting Point 188 °C (lit.) [3][4][5]

Topological Polar Surface Area 34.1 Å² [1]

Hydrogen Bond Acceptor

Count
2 [1]

The fundamental diketo structure can be visualized as follows:

Caption: Tautomeric equilibrium of 5-Phenylcyclohexane-1,3-dione.

Factors Governing Tautomeric Preference:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.benchchem.com/product/b1588847/docs?utm_src=pdf-body#introduction-the-architectural-significance-of-a-versatile-scaffold
https://cymitquimica.com/cas/493-72-1/
https://www.guidechem.com/encyclopedia/5-phenylcyclohexane-1-3-dione-dic4475.html
https://www.benchchem.com/product/b1588847/docs?utm_src=pdf-body#introduction-the-architectural-significance-of-a-versatile-scaffold
https://www.guidechem.com/encyclopedia/5-phenylcyclohexane-1-3-dione-dic4475.html
https://www.sigmaaldrich.com/SG/en/product/aldrich/346578
https://www.guidechem.com/encyclopedia/5-phenylcyclohexane-1-3-dione-dic4475.html
https://www.sigmaaldrich.com/SG/en/product/aldrich/346578
https://www.guidechem.com/encyclopedia/5-phenylcyclohexane-1-3-dione-dic4475.html
https://cymitquimica.com/cas/493-72-1/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4144395.htm
https://www.guidechem.com/encyclopedia/5-phenylcyclohexane-1-3-dione-dic4475.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4144395.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB4144395_EN.htm
https://www.sigmaaldrich.com/SG/en/product/aldrich/346578
https://www.guidechem.com/encyclopedia/5-phenylcyclohexane-1-3-dione-dic4475.html
https://www.guidechem.com/encyclopedia/5-phenylcyclohexane-1-3-dione-dic4475.html
https://www.benchchem.com/product/b1588847/docs?utm_src=pdf-body#introduction-the-architectural-significance-of-a-versatile-scaffold
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1588847?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Intramolecular Hydrogen Bonding: The enol form is significantly stabilized by the formation of

a strong, intramolecular hydrogen bond between the enolic hydroxyl group and the

remaining carbonyl oxygen. [6][7][8]This creates a stable, six-membered pseudo-aromatic

ring, which lowers the overall energy of the enol tautomer.

Conjugation: The stability of the enol tautomer is further enhanced by conjugation. In the

enol form, the C=C double bond is conjugated with the remaining C=O group. For 1-

phenylbutane-1,3-dione, a similar structure, the enol form that allows for extended

conjugation with the phenyl ring is predominant. [9]This principle suggests that the enol form

where the double bond is adjacent to the C-H at position 2 is likely favored in 5-PCHD as

well, as it creates a more extensive π-system.

Solvent Polarity: The position of the tautomeric equilibrium is highly sensitive to the solvent

environment. [10] * Polar Protic Solvents (e.g., water, methanol): These solvents can form

intermolecular hydrogen bonds with the carbonyl groups of the keto form, stabilizing it and

shifting the equilibrium in its favor.

Non-polar Solvents (e.g., chloroform, cyclohexane): In these environments, the stabilizing

effect of the intramolecular hydrogen bond in the enol form becomes dominant, often

making the enol the major species. [11] This dynamic equilibrium is the reason that

reactions involving 5-PCHD can proceed via either the diketone or the enol, depending on

the reaction conditions and reagents, providing a powerful tool for synthetic chemists.

Spectroscopic Validation: The Self-Validating
System
The definitive proof of 5-PCHD's structure and its tautomeric nature comes from spectroscopic

analysis. Each technique provides a unique piece of the puzzle, and together they create a

self-validating confirmation of the molecule's identity.

¹H NMR Spectroscopy: This is arguably the most powerful tool for observing the keto-enol

equilibrium. In a deuterated solvent like chloroform (CDCl₃), one would expect to see signals

for both tautomers, with the enol form often predominating.

Enolic Proton (-OH): A highly characteristic, broad signal appearing far downfield, typically in

the range of δ 12-16 ppm. This significant deshielding is a direct consequence of the strong
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intramolecular hydrogen bond.

Vinyl Proton (=CH-): A sharp singlet around δ 5-6 ppm, corresponding to the proton on the

C=C double bond of the enol form.

Phenyl Protons (-C₆H₅): A multiplet in the aromatic region, δ 7.2-7.5 ppm.

Aliphatic Protons (-CH, -CH₂-): A series of multiplets in the δ 2.5-3.5 ppm range,

corresponding to the protons on the cyclohexane ring. The complexity arises from the

various couplings and the potential for observing signals from both keto and enol forms.

¹³C NMR Spectroscopy: Carbon NMR provides clear evidence for the co-existence of both

forms.

Keto Form: Two distinct carbonyl signals would be expected around δ 200-210 ppm.

Enol Form: One carbonyl signal (~δ 190-200 ppm) and two signals for the C=C double bond,

with the carbon bearing the hydroxyl group appearing further downfield (~δ 170-180 ppm).

Infrared (IR) Spectroscopy: IR spectroscopy reveals the key functional groups and the effect of

hydrogen bonding.

O-H Stretch: A very broad and strong absorption band in the 2500-3200 cm⁻¹ region,

characteristic of a strongly hydrogen-bonded hydroxyl group in the enol form.

C=O Stretch: A strong, sharp peak around 1715 cm⁻¹ for the non-conjugated ketone of the

diketo form. In the enol form, the conjugated carbonyl group exhibits a C=O stretch at a

lower frequency, typically around 1600-1640 cm⁻¹, which is often broad and may overlap

with the C=C stretching vibration.

Table 2: Key Spectroscopic Signatures for 5-Phenylcyclohexane-1,3-dione
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Technique Tautomer
Characteristic
Signal

Expected
Region/Value

Rationale

¹H NMR Enol Enolic -OH δ 12-16 ppm

Strong

intramolecular H-

bonding

Enol Vinyl =CH δ 5-6 ppm
Proton on a C=C

double bond

¹³C NMR Keto C=O δ ~200-210 ppm
Ketonic carbonyl

carbons

Enol C=O / C-OH
δ ~190 ppm /

~175 ppm

Conjugated

carbonyl and

enolic carbons

IR Enol O-H stretch
2500-3200 cm⁻¹

(broad)

Strong

intramolecular H-

bonding

Keto C=O stretch
~1715 cm⁻¹

(sharp)

Isolated ketone

carbonyl

Enol C=O stretch
~1610 cm⁻¹

(strong)

Conjugated and

H-bonded

carbonyl

Synthetic Strategy: The Robinson Annulation
Pathway
Understanding the synthesis of a molecule provides critical context for its potential impurities

and its role as a starting material. While various methods exist for creating substituted

cyclohexane-1,3-diones,[12][13] the most classical and powerful approach is the Robinson

Annulation. [14]This reaction sequence ingeniously combines a Michael addition with an

intramolecular aldol condensation to construct a six-membered ring. [15][16] The synthesis of

5-PCHD via this pathway involves two key steps:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 10 Tech Support

https://patents.google.com/patent/WO2011117881A2/en
https://patents.google.com/patent/US8916723B2/en
https://en.wikipedia.org/wiki/Robinson_annulation
https://www.jk-sci.com/blogs/resource-center/robinson-annulation
https://www.masterorganicchemistry.com/2018/12/10/the-robinson-annulation/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1588847?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Michael Addition: An enolate (the Michael donor) attacks an α,β-unsaturated carbonyl

compound (the Michael acceptor). To achieve the 5-phenyl substitution, a precursor

containing the phenyl group, such as an enolate derived from ethyl benzoylacetate, would be

reacted with an acceptor like ethyl acrylate.

Intramolecular Condensation: The resulting 1,5-dicarbonyl intermediate is then treated with a

base to induce an intramolecular cyclization. In this case, it would be a Dieckmann

condensation (an intramolecular Claisen condensation) to form the β-diketone ring system,

followed by hydrolysis and decarboxylation.

This sequence is a cornerstone of organic synthesis, valued for its efficiency in forming C-C

bonds and building cyclic systems, which are prevalent in natural products and

pharmaceuticals like steroids. [14]

Michael Donor
(e.g., Phenyl-containing enolate)

Michael Addition
Michael Acceptor

(e.g., Ethyl Acrylate)

1,5-Dicarbonyl Intermediate Intramolecular Condensation
(Dieckmann Cyclization)

Hydrolysis &
Decarboxylation 5-Phenylcyclohexane-1,3-dione

Click to download full resolution via product page

Caption: Generalized Robinson Annulation workflow for synthesis.

Conclusion
5-Phenylcyclohexane-1,3-dione is far more than the sum of its atoms. Its molecular

architecture is defined by the dynamic interplay of its diketo and enol tautomers, an equilibrium

governed by the fundamental principles of conjugation, hydrogen bonding, and solvent

interaction. This structural duality is the source of its synthetic versatility, making it a valuable

precursor for drug development professionals. A thorough understanding of its tautomeric

behavior, confirmed through a logical and self-validating system of spectroscopic analyses

(NMR, IR), is essential for predicting its reactivity and successfully employing it in the synthesis

of complex, biologically active molecules.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 10 Tech Support

https://en.wikipedia.org/wiki/Robinson_annulation
https://www.benchchem.com/product/b1588847/docs?utm_src=pdf-body-img#introduction-the-architectural-significance-of-a-versatile-scaffold
https://www.benchchem.com/product/b1588847/docs?utm_src=pdf-body#introduction-the-architectural-significance-of-a-versatile-scaffold
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1588847?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


References
Tee, O. S., & Iyengar, N. R. (1985). The acidity and tautomerism of β-diketones in aqueous
solution. Canadian Journal of Chemistry, 63(12), 3585-3591.

Hansen, P. E. (2023). Keto-enol tautomerization in β-diketones. ResearchGate. Retrieved

from [Link]

Hansen, P. E. (2023). Tautomerism of β-Diketones and β-Thioxoketones. Molecules, 28(3),

1318. Retrieved from [Link]

Hansen, P. E. (2023). Tautomerism of β-Diketones and β-Thioxoketones. Encyclopedia.pub.

Retrieved from [Link]

J&K Scientific LLC. (2025). Robinson Annulation. Retrieved from [Link]

Lee, I., Kim, C. K., & Li, H. G. (1996). Reaction Paths of Keto−Enol Tautomerization of β-

Diketones. The Journal of Physical Chemistry, 100(42), 16862-16867. Retrieved from [Link]

Universiti Teknologi MARA. (n.d.). SYNTHESIS OF TWO SUBSTITUTED

CYCLOHEXENONE VIA MICHAEL ADDITION AND INTRAMOLECULAR ALDOL

CONDENSATION (ROBINSON ANNULATION) WITH. Retrieved from [Link]

Wikipedia. (n.d.). Robinson annulation. Retrieved from [Link]

Das, P., et al. (2011). Substituted cyclohexane-1, 3-dione compounds, process for
preparation thereof and its applications. Google Patents (WO2011117881A2).
Das, P., et al. (2014). Substituted cyclohexane-1, 3-dione compounds, process for
preparation thereof and its applications. Google Patents (US8916723B2).

Master Organic Chemistry. (2018). The Robinson Annulation. Retrieved from [Link]

ResearchGate. (n.d.). 1 H.NMR of compound [7]Their 1 H.NMR–spectra showed important

peaks at.... Retrieved from [Link]

Organic Chemistry Portal. (2012). Consecutive Michael-Claisen Process for Cyclohexane-

1,3-dione Derivative (CDD) Synthesis from Unsubstituted and Substituted Acetone.

Retrieved from [Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.researchgate.net/figure/An-asymmetric-b-diketone-can-exist-as-three-distinct-tautomers-one-diketo-and-two_fig1_368940801
https://www.mdpi.com/1420-3049/28/3/1318
https://encyclopedia.pub/entry/41834
https://jk-scientific.com/en/reaction/Robinson-Annulation-252
https://pubs.acs.org/doi/10.1021/jp9613677
https://ir.uitm.edu.my/id/eprint/22810/1/22810.pdf
https://en.wikipedia.org/wiki/Robinson_annulation
https://www.masterorganicchemistry.com/2018/12/10/the-robinson-annulation/
https://encyclopedia.pub/entry/40638
https://www.researchgate.net/figure/1-HNMR-of-compound-5-Their-1-HNMR-spectra-showed-important-peaks-at-%C9%93-127-195_fig4_323145025
https://www.organic-chemistry.org/abstracts/lit3/065.shtm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1588847?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


ResearchGate. (2011). (10) Patent No.. Retrieved from [Link]

The Organic Chemistry Tutor. (2016). Keto Enol Tautomerism - Acidic & Basic Conditions.

YouTube. Retrieved from [Link]

Al-Warhi, T. I., et al. (2020). Synthesis, Spectroscopic Studies and Keto-Enol Tautomerism of

Novel 1,3,4-Thiadiazole Derivative Containing 3-Mercaptobutan-2-one and Quinazolin-4-one

Moieties. Molecules, 25(22), 5468. Retrieved from [Link]

Al-Otaibi, J. S., et al. (2023). Computational Study of the Keto-Enol Tautomerism of 3-

Phenyl-2,4-Pentanedione in the Gaseous Phase and Solvents Using DFT Methods. Oriental

Journal of Chemistry, 39(1). Retrieved from [Link]

Chemistry Stack Exchange. (2018). What is the predominant enol tautomer of 1-

phenylbutane-1,3-dione?. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Page loading... [guidechem.com]

2. CAS 493-72-1: 5-Phenylcyclohexane-1,3-dione | CymitQuimica [cymitquimica.com]

3. 5-PHENYLCYCLOHEXANE-1,3-DIONE | 493-72-1 [chemicalbook.com]

4. 5-PHENYLCYCLOHEXANE-1,3-DIONE CAS#: 493-72-1 [m.chemicalbook.com]

5. 5-Phenyl-1,3-cyclohexanedione 96 493-72-1 [sigmaaldrich.com]

6. mdpi.com [mdpi.com]

7. encyclopedia.pub [encyclopedia.pub]

8. m.youtube.com [m.youtube.com]

9. chemistry.stackexchange.com [chemistry.stackexchange.com]

10. pubs.acs.org [pubs.acs.org]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.researchgate.net/publication/281143896_10_Patent_No
https://www.youtube.com/watch?v=P3r3h9a-w10
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC7699787/
http://www.orientjchem.org/vol39no1/computational-study-of-the-keto-enol-tautomerism-of-3-phenyl-24-pentanedione-in-the-gaseous-phase-and-solvents-using-dft-methods/
https://chemistry.stackexchange.com/questions/100570/what-is-the-predominant-enol-tautomer-of-1-phenylbutane-1-3-dione
https://www.benchchem.com/product/b1588847?utm_src=pdf-custom-synthesis#bc-rfq
https://www.guidechem.com/encyclopedia/5-phenylcyclohexane-1-3-dione-dic4475.html
https://cymitquimica.com/cas/493-72-1/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4144395.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB4144395_EN.htm
https://www.sigmaaldrich.com/SG/en/product/aldrich/346578
https://www.mdpi.com/2673-8392/3/1/13
https://encyclopedia.pub/entry/40638
https://m.youtube.com/watch?v=Th-YjaG3kcc
https://chemistry.stackexchange.com/questions/102050/what-is-the-predominant-enol-tautomer-of-1-phenylbutane-1-3-dione
https://pubs.acs.org/doi/10.1021/jp031243r
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1588847?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


11. Synthesis, Spectroscopic Studies and Keto-Enol Tautomerism of Novel 1,3,4-Thiadiazole
Derivative Containing 3-Mercaptobutan-2-one and Quinazolin-4-one Moieties - PMC
[pmc.ncbi.nlm.nih.gov]

12. WO2011117881A2 - Substituted cyclohexane-1, 3-dione compounds, process for
preparation thereof and its applications - Google Patents [patents.google.com]

13. US8916723B2 - Substituted cyclohexane-1, 3-dione compounds, process for preparation
thereof and its applications - Google Patents [patents.google.com]

14. Robinson annulation - Wikipedia [en.wikipedia.org]

15. jk-sci.com [jk-sci.com]

16. masterorganicchemistry.com [masterorganicchemistry.com]

To cite this document: BenchChem. [Introduction: The Architectural Significance of a
Versatile Scaffold]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1588847/docs#introduction-the-architectural-
significance-of-a-versatile-scaffold]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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